Ursodeoxycholic Acid-d4
Ursodeoxycholic Acid-d4
Brand Name:
Vulcanchem
CAS No.:
347841-46-7
VCID:
VC0163237
InChI:
InChI=1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-/m1/s1/i8D2,12D2
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C24H36D4O4
Molecular Weight:
396.6
Ursodeoxycholic Acid-d4
CAS No.: 347841-46-7
Reference Standards
VCID: VC0163237
Molecular Formula: C24H36D4O4
Molecular Weight: 396.6
| CAS No. | 347841-46-7 |
|---|---|
| Product Name | Ursodeoxycholic Acid-d4 |
| Molecular Formula | C24H36D4O4 |
| Molecular Weight | 396.6 |
| IUPAC Name | (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,7-dihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-/m1/s1/i8D2,12D2 |
| Standard InChIKey | RUDATBOHQWOJDD-QGCKUCIHSA-N |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | UDCA-d4 |
| PubChem Compound | 76973080 |
| Last Modified | Nov 11 2021 |
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